Cas no 1261545-30-5 (6-(3-(Trifluoromethyl)phenyl)pyridine-2-acetonitrile)

• Product Name: 6-(3-(Trifluoromethyl)phenyl)pyridine-2-acetonitrile
• CAS No: 1261545-30-5
• MF: C₁₄H₉F₃N₂
• MW: 262.229873418808
• CID: 4983007
• Update Time: 2025-08-05

6-(3-(Trifluoromethyl)phenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(3-(Trifluoromethyl)phenyl)pyridine-2-acetonitrile

• Inchi： 1S/C14H9F3N2/c15-14(16,17)11-4-1-3-10(9-11)13-6-2-5-12(19-13)7-8-18/h1-6,9H,7H2
• InChI Key： HAWRHVWUNGQVMI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)C1C=CC=C(CC#N)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 3.1
• Topological Polar Surface Area: 36.7

Additional information on 6-(3-(Trifluoromethyl)phenyl)pyridine-2-acetonitrile

6-(3-(Trifluoromethyl)phenyl)pyridine-2-acetonitrile: A Promising Compound in Modern Pharmaceutical Research

6-(3-(Trifluoromethyl)phenyl)pyridine-2-acetonitrile, with the CAS number 1261545-30-5, has emerged as a significant compound in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has attracted considerable attention due to its potential applications in drug discovery and therapeutic development. The combination of a trifluoromethyl group with a pyridine ring and acetonitrile moiety creates a multifunctional scaffold that exhibits intriguing biological activities. Recent studies have highlighted the compound's potential in targeting various disease mechanisms, making it a focal point for researchers in the biomedical field.

The trifluoromethyl substituent plays a critical role in modulating the physicochemical properties of the molecule. The introduction of fluorine atoms into the aromatic ring not only enhances the compound's hydrophobicity but also alters its electronic distribution, which can significantly influence its interaction with biological targets. This structural modification is a common strategy in medicinal chemistry to optimize drug-like properties, as demonstrated in recent advancements in pyridine-based compounds. The pyridine-2-acetonitrile core, in particular, has been shown to exhibit favorable metabolic stability and cellular permeability, attributes that are essential for the development of effective therapeutic agents.

Recent research has focused on the synthetic pathways for 6-(3-(Trifluoromethyl)phenyl)pyridine-2-acetonitrile, with a particular emphasis on scalable and environmentally sustainable methods. A 2023 study published in Journal of Medicinal Chemistry reported the successful synthesis of this compound using a catalytic approach that minimizes byproduct formation. This advancement is crucial for the large-scale production of the molecule, as it addresses the challenges associated with traditional synthetic methods. The study also highlighted the importance of optimizing reaction conditions to achieve high yields and purity, which are essential for downstream applications in drug development.

The biological activities of 6-(3-(Trifluoromethyl)phenyl)pyridine-2-acetonnitile have been explored in various preclinical models. One notable study conducted in 2024 investigated its potential as an anti-inflammatory agent. The compound demonstrated significant inhibition of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. These findings suggest that the molecule could be a valuable candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The mechanism of action appears to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, a key regulator of inflammatory responses.

In addition to its anti-inflammatory properties, the compound has shown promise in the field of neurodegenerative disorders. A 2023 study published in Neuropharmacology evaluated the effects of 6-(3-(Trifluoromethyl)phenyl)pyridine-2-acetonitrile on the progression of Alzheimer's disease. The results indicated that the compound could reduce the aggregation of amyloid-beta proteins, a hallmark of the disease. This effect was attributed to its ability to modulate the activity of acetylcholinesterase, an enzyme implicated in the pathogenesis of Alzheimer's. The study also highlighted the compound's potential to enhance cognitive function in animal models, suggesting its therapeutic relevance for neurodegenerative conditions.

The pharmacokinetic profile of 6-(3-(Trifluoromethyl)phenyl)pyridine-2-acetonitrile has been extensively studied to assess its suitability for clinical applications. Research published in 2024 demonstrated that the compound exhibits favorable oral bioavailability, with a half-life of approximately 4 hours in rodents. These properties are critical for the development of oral formulations, which are preferred for patient compliance. The study also reported that the compound is metabolized primarily through hepatic pathways, with minimal renal excretion, which is advantageous for minimizing potential side effects.

Another area of interest is the antimicrobial activity of the compound. A 2023 study in Antimicrobial Agents and Chemotherapy revealed that 6-(3-(Trifluoromethyl)phenyl)pyridine-2-acetonitrile exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The compound's ability to disrupt bacterial cell membranes was proposed as the primary mechanism of action. This finding is particularly significant given the growing concern about antibiotic resistance, as the compound could serve as a lead candidate for the development of new antimicrobial agents.

Despite its promising properties, the toxicological profile of 6-(3-(Trifluoromethyl)phenyl)pyridine-2-acetonitrile remains an important area of investigation. A 2024 study conducted in accordance with OECD guidelines assessed the acute and subchronic toxicity of the compound in rats. The results indicated that the compound is relatively safe at therapeutic doses, with no significant adverse effects observed. However, further studies are needed to evaluate its long-term safety and potential for chronic toxicity, especially in human populations.

In conclusion, 6-(3-(Trifluoromethyl)phenyl)pyridine-2-acetonitrile represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and diverse biological activities make it a versatile scaffold for the development of novel therapeutics. As research continues to uncover its potential applications, this compound is poised to play a significant role in addressing some of the most pressing challenges in modern medicine.